Cas no 4212-49-1 (5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
4212-49-1 structure
Product Name:5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:4212-49-1
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00079187
CID:44844
PubChem ID:87561056
Update Time:2025-04-18

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyluracil
    • 5-Ethyl-1H-pyrimidine-2,4-dione
    • 2,4-Dihydroxy-5-ethylpyrimidine
    • 2,4-Dihydroxy-5-ethylpyrimidine,Homothymine
    • 5-Aethyl-1H-pyrimidin-2,4-dion
    • 5-ethvluracil
    • 5-ethyl-2,4-dioxopyrimidine
    • AURORA KA-580
    • DIHYDROXY-5-ETHYLPYRIMIDINE
    • HOMOTHYMINE
    • 5-Ethyl uracil
    • 5-ethylpyrimidine-2,4-diol
    • 2,4(1H,3H)-Pyrimidinedione, 5-ethyl-
    • RHIULBJJKFDJPR-UHFFFAOYSA-N
    • 5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 5-ethyl-1,3-dihydropyrimidine-2,4-dione
    • Uracil, 5-ethyl-
    • zlchem 329
    • 5-OO>>uAoaxa currency
    • KSC497S4B
    • 5-Ethyl-2,4-pyrimidinediol #
    • ZLC0164
    • 5-ethylpyrimidine-2,4(1h,3h)-dione
    • W-202727
    • E0807
    • AMY23293
    • FT-0610119
    • SCHEMBL161148
    • H10158
    • 2,4-Dihydroxy-5-ethylpyrimidine, Homothymine
    • A825775
    • 5-ethyl-2,4(1H,3H)-pyrimidinedione
    • AC-1385
    • SB57227
    • AKOS005206784
    • MFCD00079187
    • SCHEMBL14048734
    • GS-3069
    • 4212-49-1
    • DTXSID60194959
    • CS-B1504
    • SY002972
    • EN300-95986
    • 1,2,3,4-Tetrahydropyrimidine, 5-ethyl-2,4-dioxo-
    • pyrimidine-2,4(1H,3H)-dione, 5-ethyl-
    • MDL： MFCD00079187
    • Inchi： 1S/C6H8N2O2/c1-2-4-3-7-6(10)8-5(4)9/h3H,2H2,1H3,(H2,7,8,9,10)
    • InChI Key： RHIULBJJKFDJPR-UHFFFAOYSA-N
    • SMILES： O=C1C(=CNC(N1)=O)CC
    • BRN： 119494

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 58.2
  • Surface Charge: 0
  • Tautomer Count: 9

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.164
  • Melting Point: 303°C(lit.)
  • Refractive Index: 1.482
  • PSA: 65.72000
  • LogP: -0.37440
  • Solubility: Uncertain
  • λmax: 265(EtOH)(lit.)

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

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5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Production Method

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4212-49-1)5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
Order Number:A825775
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:22
Price ($):254.0
Email:sales@amadischem.com
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:4212-49-1)5-Ethyluracil
Order Number:PR048
Stock Status:in stock
Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:48
Price ($):discuss personally
Email:Minch@pinrchem.com

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature

4212-49-1 (5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4212-49-1)5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
A825775
Purity:99%
Quantity:1kg
Price ($):254.0
Email
Xiamen PinR Bio-tech Co., Ltd.
(CAS:4212-49-1)5-Ethyluracil
PR048
Purity:97%
Quantity:1kg
Price ($):Inquiry
Email